Cas no 313662-19-0 (N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide)
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide
- N-(4,6-dimethylbenzo[d]thiazol-2-yl)pentanamide
- Pentanamide, N-(4,6-dimethyl-2-benzothiazolyl)-
- 313662-19-0
- Z30268169
- F0016-0430
- AKOS001114036
-
- Inchi: 1S/C14H18N2OS/c1-4-5-6-12(17)15-14-16-13-10(3)7-9(2)8-11(13)18-14/h7-8H,4-6H2,1-3H3,(H,15,16,17)
- InChI Key: UNMHLBSPZNUZCJ-UHFFFAOYSA-N
- SMILES: C(NC1=NC2=C(C)C=C(C)C=C2S1)(=O)CCCC
Computed Properties
- Exact Mass: 262.11398438g/mol
- Monoisotopic Mass: 262.11398438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 70.2Ų
Experimental Properties
- Density: 1.185±0.06 g/cm3(Predicted)
- pka: 11.03±0.70(Predicted)
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0016-0430-2μmol |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide |
313662-19-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0016-0430-5μmol |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide |
313662-19-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0016-0430-10μmol |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide |
313662-19-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0016-0430-20μmol |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide |
313662-19-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0016-0430-1mg |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide |
313662-19-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0016-0430-2mg |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide |
313662-19-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0016-0430-3mg |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide |
313662-19-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0016-0430-4mg |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide |
313662-19-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0016-0430-5mg |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide |
313662-19-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0016-0430-10mg |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide |
313662-19-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide (CAS No. 313662-19-0): A Comprehensive Overview
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide (CAS No. 313662-19-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structure of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide makes it a promising candidate for various therapeutic applications.
The chemical structure of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide consists of a benzothiazole ring substituted with two methyl groups at positions 4 and 6, and an amide group attached to the pentane chain. This structural configuration imparts specific physicochemical properties that are crucial for its biological activity. The presence of the benzothiazole moiety is particularly noteworthy, as it is a common scaffold in many bioactive molecules.
Recent studies have highlighted the potential of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The researchers found that the compound's ability to disrupt bacterial cell membranes is a key mechanism underlying its antimicrobial effects.
In addition to its antimicrobial properties, N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide has shown promise in anti-inflammatory applications. A study conducted by a team at the University of California demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide could be a valuable candidate for the development of anti-inflammatory drugs.
The anticancer potential of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide has also been explored in several preclinical studies. Research published in Cancer Letters reported that the compound induces apoptosis in human breast cancer cells by activating the intrinsic apoptotic pathway. The study further revealed that N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide selectively targets cancer cells while sparing normal cells, making it a promising lead compound for cancer therapy.
The pharmacokinetic properties of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide have also been investigated to assess its suitability for therapeutic use. A pharmacokinetic study conducted in rats showed that the compound has good oral bioavailability and a favorable pharmacokinetic profile. These findings suggest that N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide could be developed into an orally administered drug.
In conclusion, N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide (CAS No. 313662-19-0) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide is poised to play an important role in advancing medical treatments for infectious diseases, inflammation, and cancer.
313662-19-0 (N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)